Cas no 1797892-07-9 (N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide)

N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide is a structurally complex compound featuring a fluorophenyl-substituted thiazole core linked to a phenylacetamide moiety with a tetrazole functional group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting biological receptors or enzymes due to its heterocyclic diversity. The presence of the fluorine atom may enhance metabolic stability and binding affinity, while the tetrazole group offers hydrogen-bonding capabilities, improving interactions with biomolecular targets. Its synthesis requires precise control to ensure purity and functionality, making it suitable for research applications in drug discovery and development. The compound’s unique structure warrants further investigation for specialized pharmacological or agrochemical applications.
N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide structure
1797892-07-9 structure
Product Name:N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide
CAS No:1797892-07-9
MF:C18H13FN6OS
MW:380.398824453354
CID:5373746
Update Time:2025-05-20

N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide
    • Inchi: 1S/C18H13FN6OS/c19-14-7-3-1-5-12(14)18-22-16(10-27-18)13-6-2-4-8-15(13)21-17(26)9-25-11-20-23-24-25/h1-8,10-11H,9H2,(H,21,26)
    • InChI Key: GEXYJJBWOKKESD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C1=CSC(C2=CC=CC=C2F)=N1)(=O)CN1C=NN=N1

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Additional information on N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide

Comprehensive Overview of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide (CAS No. 1797892-07-9)

N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide (CAS No. 1797892-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's intricate molecular architecture, featuring a fluorophenyl-thiazole core coupled with a tetrazole-acetamide moiety, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in addressing conditions such as inflammation, metabolic disorders, and certain types of cancers, aligning with current trends in precision medicine and personalized therapies.

The growing interest in N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1797892-07-9 serves as a critical identifier for researchers seeking to validate its properties or compare it with analogous compounds. One of the most searched questions related to this compound revolves around its synthetic pathways and bioavailability, highlighting the demand for scalable production methods and optimized formulations. Additionally, its potential as a small-molecule inhibitor has sparked discussions in forums focused on drug repurposing, a hot topic in post-pandemic healthcare innovation.

From a structural perspective, the 2-fluorophenyl group in N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide enhances its binding affinity to biological targets, while the tetrazole ring contributes to metabolic stability—a feature highly valued in modern drug design. Computational studies and molecular docking simulations have further elucidated its interactions with proteins like kinases and GPCRs, making it a subject of interest in AI-driven drug discovery. This aligns with the surge in searches for machine learning in chemistry and in silico screening, as researchers seek to accelerate the identification of novel bioactive compounds.

In the context of green chemistry, the synthesis of CAS No. 1797892-07-9 has been scrutinized for its environmental footprint, with efforts directed toward minimizing hazardous byproducts. This resonates with the broader scientific community's emphasis on sustainable methodologies, a recurring theme in academic and industrial discourse. Furthermore, the compound's patent landscape reveals competitive activity among biotech firms, underscoring its commercial viability. Frequently searched terms such as intellectual property in pharma and generic drug development further highlight its relevance in both R&D and market dynamics.

As the scientific community continues to unravel the potential of N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide, its applications in combination therapies and adjuvant treatments are being actively investigated. The compound's versatility is also evident in its adaptability to various drug delivery systems, including nanoparticles and liposomes, addressing the rising demand for targeted therapy solutions. With ongoing advancements in high-throughput screening and cheminformatics, the future of this compound appears promising, bridging gaps between traditional pharmacology and cutting-edge technology.

In summary, N-[2-[2-(2-fluorophenyl)-1,3-thiazol-4-yl]phenyl]-2-(tetrazol-1-yl)acetamide (CAS No. 1797892-07-9) exemplifies the intersection of innovation and practicality in modern medicinal chemistry. Its multifaceted applications, coupled with its alignment with trending topics like AI-assisted research and sustainability, ensure its continued prominence in both academic and industrial spheres. For researchers and stakeholders, understanding its mechanistic insights and commercial potential remains a priority, driven by the evolving needs of global healthcare.

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